Cas no 337496-54-5 (2-Amino-4-biphenyl-4-yl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile)

• Product Name: 2-Amino-4-biphenyl-4-yl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile
• CAS No: 337496-54-5
• MF: C₂₂H₁₈N₂O₂
• MW: 342.390525341034
• CID: 3063687
• PubChem ID: 2838844
• Update Time: 2025-11-06

2-Amino-4-biphenyl-4-yl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-biphenyl-4-yl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile
• Oprea1_528524
• CCG-25811
• NCGC00322390-01
• AG-205/36992080
• SR-01000508430-1
• 2-amino-4-[1,1'-biphenyl]-4-yl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile
• 2-amino-5-oxo-4-(4-phenylphenyl)-4,6,7,8-tetrahydrochromene-3-carbonitrile
• AKOS016349109
• WAY-299298
• 2-amino-4-(biphenyl-4-yl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile
• 4-([1,1'-Biphenyl]-4-yl)-2-amino-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile
• 337496-54-5
• 2-AMINO-4-{[1,1'-BIPHENYL]-4-YL}-5-OXO-5,6,7,8-TETRAHYDRO-4H-CHROMENE-3-CARBONITRILE
• SR-01000508430
• AB00078601-04
• STK747489
• AKOS000576358
• Cambridge id 5273442
• AB00078601-01
• Oprea1_327713
• CS-0327728

• MDL： MFCD00742380
• Inchi： 1S/C22H18N2O2/c23-13-17-20(21-18(25)7-4-8-19(21)26-22(17)24)16-11-9-15(10-12-16)14-5-2-1-3-6-14/h1-3,5-6,9-12,20H,4,7-8,24H2
• InChI Key： VSMYMJZMJWLXIZ-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C(C2C=CC(C3C=CC=CC=3)=CC=2)C2C(CCCC1=2)=O)N

Computed Properties

• Exact Mass: 342.136827821Da
• Monoisotopic Mass: 342.136827821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-Amino-4-biphenyl-4-yl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile

Research Brief on 2-Amino-4-biphenyl-4-yl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile (CAS: 337496-54-5)

The compound 2-Amino-4-biphenyl-4-yl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile (CAS: 337496-54-5) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 2-Amino-4-biphenyl-4-yl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile as a key intermediate in the development of novel kinase inhibitors. Its unique chromene scaffold and biphenyl moiety make it a promising candidate for targeting various kinases involved in cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting specific tyrosine kinases with nanomolar potency, suggesting its potential as a lead compound for anticancer therapies.

The synthetic pathways for this compound have been optimized in recent years, with several research groups reporting improved yields and purity. A 2022 paper in Organic Process Research & Development detailed a novel one-pot synthesis method that reduces production costs while maintaining high enantiomeric purity. This advancement is particularly significant for scaling up production for preclinical studies.

Pharmacological evaluations have revealed interesting structure-activity relationships (SAR) for derivatives of 337496-54-5. Modifications at the amino and carbonyl positions have shown to significantly affect both potency and selectivity. Computational modeling studies published in early 2023 provide insights into the binding modes of these derivatives with various kinase targets, offering valuable guidance for future structural optimization.

Recent in vivo studies using animal models have demonstrated promising results for this compound class. A study in Molecular Cancer Therapeutics reported significant tumor growth inhibition in xenograft models with acceptable toxicity profiles. These findings support further investigation of this scaffold in oncology drug development programs.

The compound's potential extends beyond oncology, with emerging research suggesting applications in neurodegenerative diseases. A 2023 study in ACS Chemical Neuroscience identified derivatives of 337496-54-5 that show neuroprotective effects in cellular models of Parkinson's disease, possibly through modulation of oxidative stress pathways.

Despite these promising developments, challenges remain in the development of this compound class. Recent publications have highlighted issues with metabolic stability and bioavailability that need to be addressed through medicinal chemistry optimization. Several research groups are currently working on prodrug strategies and formulation approaches to overcome these limitations.

In conclusion, 2-Amino-4-biphenyl-4-yl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile represents a versatile scaffold with significant potential in drug discovery. The growing body of research on this compound and its derivatives suggests it may yield clinically relevant candidates in the coming years, particularly in oncology and potentially other therapeutic areas. Continued investigation of its structure-activity relationships and pharmacokinetic properties will be crucial for its successful translation into therapeutic applications.